Cas no 1806400-71-4 (3-Amino-5-bromophenylpropanal)

• Product Name: 3-Amino-5-bromophenylpropanal
• CAS No: 1806400-71-4
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 4962194
• Update Time: 2025-08-02

3-Amino-5-bromophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromophenylpropanal

• Inchi： 1S/C9H10BrNO/c1-6(5-12)7-2-8(10)4-9(11)3-7/h2-6H,11H2,1H3
• InChI Key： UENWQHGYXFXADW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(C=O)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1

Additional information on 3-Amino-5-bromophenylpropanal

3-Amino-5-bromophenylpropanal (CAS No. 1806400-71-4): A Comprehensive Overview

3-Amino-5-bromophenylpropanal (CAS No. 1806400-71-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic pathways.

The molecular structure of 3-Amino-5-bromophenylpropanal consists of a phenyl ring substituted with a bromine atom at the 5-position and an amino group at the 3-position, along with a propanal side chain. This combination of functional groups imparts distinct chemical properties, making it an attractive candidate for various chemical transformations and biological studies.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of 3-Amino-5-bromophenylpropanal. Researchers have explored different catalytic systems and reaction conditions to optimize the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry reported a palladium-catalyzed cross-coupling reaction that effectively produced 3-Amino-5-bromophenylpropanal with high selectivity and yield. This method not only simplifies the synthetic route but also reduces the environmental impact by minimizing waste generation.

In the realm of medicinal chemistry, 3-Amino-5-bromophenylpropanal has shown promise as a lead compound for drug discovery. Its amino and bromine functionalities can be readily modified to generate a diverse array of derivatives with potential therapeutic activities. For example, a research team at the University of California, San Francisco, investigated the use of 3-Amino-5-bromophenylpropanal-based compounds as inhibitors of specific enzymes involved in cancer progression. Their findings indicated that these derivatives exhibited potent inhibitory effects on target enzymes, suggesting their potential as anticancer agents.

Beyond its direct application as a drug candidate, 3-Amino-5-bromophenylpropanal serves as an essential building block in the synthesis of more complex molecules. Its reactivity and functional group diversity make it suitable for various chemical reactions, including condensation, reduction, and oxidation processes. These reactions can be tailored to produce intermediates for pharmaceuticals, agrochemicals, and other fine chemicals.

The biological activity of 3-Amino-5-bromophenylpropanal has also been explored in preclinical studies. In vitro assays have demonstrated that this compound exhibits significant cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. Additionally, preliminary pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties, indicating its potential for further development as a therapeutic agent.

To ensure the safe and effective use of 3-Amino-5-bromophenylpropanal, ongoing research is focused on understanding its mechanism of action and optimizing its pharmacological profile. Collaborative efforts between chemists and biologists are crucial in this regard. For instance, computational modeling techniques are being employed to predict the binding interactions between 3-Amino-5-bromophenylpropanal derivatives and their target proteins. These insights can guide the rational design of more potent and selective compounds.

In conclusion, 3-Amino-5-bromophenylpropanal (CAS No. 1806400-71-4) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for scientists working on drug discovery and development projects. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact in the scientific community.